Cas no 81201-97-0 (L-Aspartic acid-)

L-Aspartic acid- structure
L-Aspartic acid- structure
Product Name:L-Aspartic acid-
CAS No:81201-97-0
MF:C4H7NO4
MW:134.095336198807
CID:708008
PubChem ID:16213451
Update Time:2024-10-27

L-Aspartic acid- Chemical and Physical Properties

Names and Identifiers

    • L-Aspartic-1-13C acid
    • L-Aspartic Acid (1-13C)
    • L-Aspartic acid-
    • (2S)-2-amino(113C)butanedioic acid
    • L-(1-~13~C)Aspartic acid
    • CS-0226241
    • L-Aspartic acid 13C
    • G12317
    • L-Aspartic acid-1-13C
    • L-Aspartic acid-13C
    • 81201-97-0
    • L-Aspartic acid(1-13c)
    • DTXSID80583962
    • AKOS040758360
    • L-Aspartic acid-1-13C, 99 atom % 13C
    • HY-N0666S
    • MS-22787
    • Inchi: 1S/C4H7NO4/c5-2(4(8)9)1-3(6)7/h2H,1,5H2,(H,6,7)(H,8,9)/t2-/m0/s1/i4+1
    • InChI Key: CKLJMWTZIZZHCS-GZPBOPPUSA-N
    • SMILES: [C@@H](N)([13C](=O)O)CC(=O)O

Computed Properties

  • Exact Mass: 134.04086254g/mol
  • Monoisotopic Mass: 134.04086254g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: >300 °C (dec.)(lit.)
  • PSA: 100.62000
  • LogP: -0.42670
  • Solubility: Not determined

L-Aspartic acid- Security Information

  • WGK Germany:3
  • Hazard Category Code: 40
  • Safety Instruction: 22-36
  • Hazardous Material Identification: Xn

L-Aspartic acid- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
489972-100MG
<SC>L</SC>-Aspartic acid-1-<SUP>13</SUP>C
81201-97-0
100mg
¥8406.75 2023-12-05
MedChemExpress
HY-N0666S-5mg
L-Aspartic acid-
81201-97-0 ≥98.0%
5mg
¥2790 2025-04-16
MedChemExpress
HY-N0666S-10mg
L-Aspartic acid-
81201-97-0 ≥98.0%
10mg
¥4450 2025-04-16
Key Organics Ltd
MS-22787-10mg
L-Aspartic acid-13C
81201-97-0 >97%
10mg
£863.79 2025-02-09
Key Organics Ltd
MS-22787-5mg
L-Aspartic acid-13C
81201-97-0 >97%
5mg
£568.82 2025-02-09
Ambeed
A1268052-5mg
L-Aspartic acid-1-13C
81201-97-0 98% 98%atom%13C
5mg
$340.0 2025-04-16
Ambeed
A1268052-10mg
L-Aspartic acid-1-13C
81201-97-0 98% 98%atom%13C
10mg
$530.0 2025-04-16

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